Cas no 13991-52-1 (1-(Benzyloxy)-3-chloropropan-2-ol)

1-(Benzyloxy)-3-chloropropan-2-ol is a chlorinated ether-alcohol compound featuring both a benzyloxy and a chlorohydrin functional group. This structure makes it a versatile intermediate in organic synthesis, particularly for the preparation of pharmaceuticals, agrochemicals, and specialty chemicals. The presence of reactive sites (chloro and hydroxyl groups) allows for further functionalization, enabling applications in nucleophilic substitution or etherification reactions. Its benzyl-protected hydroxyl group enhances stability during synthetic processes while remaining amenable to deprotection when required. The compound is typically handled under controlled conditions due to its reactivity, and its purity is critical for consistent performance in downstream applications. Suitable for use in research and industrial-scale synthesis.
1-(Benzyloxy)-3-chloropropan-2-ol structure
13991-52-1 structure
Product Name:1-(Benzyloxy)-3-chloropropan-2-ol
CAS No:13991-52-1
MF:C10H13ClO2
MW:200.662022352219
MDL:MFCD01098512
CID:120073
PubChem ID:4141006
Update Time:2025-05-28

1-(Benzyloxy)-3-chloropropan-2-ol Chemical and Physical Properties

Names and Identifiers

    • 1-(Benzyloxy)-3-chloropropan-2-ol
    • 1-Chloro-3-phenylmethoxypropan-2-ol
    • 2-Propanol,1-chloro-3-(phenylmethoxy)-
    • 1-Benzyloxy-3-Chloro-2-Propanol
    • 3-(Benzyloxy)-1-chloro-2-propanol
    • 2-Benzyloxy-1-chloromethylethanol
    • 3-benzyloxy-2-hydroxypropyl chloride
    • DTXSID60399826
    • (+/-)-1-(benzyloxy)-3-chloropropan-2-ol
    • SCHEMBL5467608
    • CS-15664
    • AKOS022180276
    • 1-Benzyloxy-3-chloro-propan-2-ol
    • 1-Chloro-3-benzyloxy-2-propanol
    • A807598
    • BENZYLOXY-3-CHLORO-2-PROPANOL
    • 2-Propanol, 1-chloro-3-(phenylmethoxy)-
    • D72522
    • 103024-85-7
    • 13991-52-1
    • CS-0017176
    • FJXVYZMGZACQOS-UHFFFAOYSA-N
    • 3-benzyloxy-1-chloro-2-propanol
    • DB-373097
    • MDL: MFCD01098512
    • Inchi: 1S/C10H13ClO2/c11-6-10(12)8-13-7-9-4-2-1-3-5-9/h1-5,10,12H,6-8H2
    • InChI Key: FJXVYZMGZACQOS-UHFFFAOYSA-N
    • SMILES: ClCC(COCC1C=CC=CC=1)O

Computed Properties

  • Exact Mass: 200.06049
  • Monoisotopic Mass: 200.06
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 2
  • Heavy Atom Count: 13
  • Rotatable Bond Count: 5
  • Complexity: 124
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 1
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 1.5
  • Topological Polar Surface Area: 29.5Ų

Experimental Properties

  • PSA: 29.46
  • LogP: 1.80290

1-(Benzyloxy)-3-chloropropan-2-ol Pricemore >>

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